Cas no 955399-74-3 (Ethyl 2-cyclopentylthiazole-4-carboxylate)

Ethyl 2-cyclopentylthiazole-4-carboxylate is a versatile heterocyclic compound featuring a thiazole core with a cyclopentyl substituent and an ethyl ester functional group. Its structural properties make it valuable as an intermediate in pharmaceutical and agrochemical synthesis, offering reactivity for further derivatization. The ester group enhances solubility and facilitates downstream modifications.
Ethyl 2-cyclopentylthiazole-4-carboxylate structure
955399-74-3 structure
Product Name:Ethyl 2-cyclopentylthiazole-4-carboxylate
CAS No:955399-74-3
MF:C11H15NO2S
MW:225.30730175972
CID:1081931
PubChem ID:57989290
Update Time:2025-06-19

Ethyl 2-cyclopentylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyclopentylthiazole-4-carboxylate
    • ethyl 2-cyclopentyl-1,3-thiazole-4-carboxylate
    • Ethyl2-cyclopentylthiazole-4-carboxylate
    • DTXSID10728586
    • 955399-74-3
    • SCHEMBL1245930
    • QDXXBMMHWODBSF-UHFFFAOYSA-N
    • DB-108752
    • Inchi: 1S/C11H15NO2S/c1-2-14-11(13)9-7-15-10(12-9)8-5-3-4-6-8/h7-8H,2-6H2,1H3
    • InChI Key: QDXXBMMHWODBSF-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)N=C1C1CCCC1

Computed Properties

  • Exact Mass: 225.08234989g/mol
  • Monoisotopic Mass: 225.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 67.4Ų

Ethyl 2-cyclopentylthiazole-4-carboxylate Pricemore >>

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